2-(4-Methoxyphenyl)propanenitrile
Overview
Description
2-(4-Methoxyphenyl)propanenitrile is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrolyte Development for Lithium-Ion Batteries
A study by Liu et al. (2016) introduced new mixtures including 3-(2-methoxyethoxy)propanenitrile as safe electrolytes for lithium-ion batteries. These electrolytes displayed high safety, better wettability to separator and electrodes, and promising electrochemical performances, indicating potential practical applications.
Crystallographic Studies
Research by Sharma et al. (2014) focused on the crystal structure of compounds closely related to 2-(4-Methoxyphenyl)propanenitrile. They synthesized and characterized these compounds using spectral analysis and X-ray diffraction studies, contributing to the understanding of their structural properties.
Antimicrobial and Anticancer Activity
The study by Viji et al. (2020) on a bioactive molecule structurally similar to 2-(4-Methoxyphenyl)propanenitrile revealed its antimicrobial and anticancer properties. Molecular docking helped identify hydrogen bonds and binding energy with different proteins, enhancing the understanding of its biological functions.
Corrosion Inhibition
Research by Ansari et al. (2015) investigated pyridine derivatives, including 2-amino-4-(4-methoxyphenyl)-6-phenylnicotinonitrile, as corrosion inhibitors. Their study provided insights into their inhibitory effects on steel corrosion, highlighting their potential applications in industrial settings.
Enzymatic Hydrolysis and Biocatalysis
Chhiba et al. (2012) Chhiba et al. (2012) demonstrated the enzymatic hydrolysis of β-aminonitriles (including derivatives of 2-(4-Methoxyphenyl)propanenitrile) to β-amino-amides using Rhodococcus rhodochrous. The nitrile hydratase enzyme exhibited enantioselectivity, suggesting potential applications in chiral synthesis.
Synthesis of Heterocycles
Drabina and Sedlák (2012) Drabina & Sedlák (2012) reviewed the use of 2-amino-2alkyl(aryl)propanenitriles as precursors for synthesizing various heterocyclic systems. This highlights the role of compounds like 2-(4-Methoxyphenyl)propanenitrile in the synthesis of important chemical structures.
properties
IUPAC Name |
2-(4-methoxyphenyl)propanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8(7-11)9-3-5-10(12-2)6-4-9/h3-6,8H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUZYAEDDOSKNRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)C1=CC=C(C=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxyphenyl)propanenitrile |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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